Cas no 64326-61-0 (4-Oxazolecarbonitrile, 2-phenyl-5-(phenylamino)-)

• Product Name: 4-Oxazolecarbonitrile, 2-phenyl-5-(phenylamino)-
• CAS No: 64326-61-0
• MF: C₁₆H₁₁N₃O
• MW: 261.278043031693
• CID: 1677437
• Update Time: 2024-09-03

4-Oxazolecarbonitrile, 2-phenyl-5-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarbonitrile, 2-phenyl-5-(phenylamino)-
• 2-phenyl-5-(phenylamino)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C16H11N3O/c17-11-14-16(18-13-9-5-2-6-10-13)20-15(19-14)12-7-3-1-4-8-12/h1-10,18H
• InChI Key： OIBDOQOYIDLXBY-UHFFFAOYSA-N
• SMILES： O1C(NC2=CC=CC=C2)=C(C#N)N=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 261.09033

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Melting Point: 211-213 °C(Solv: chloroform (67-66-3))
• Boiling Point: 470.7±55.0 °C(Predicted)
• PSA: 61.85
• pka: -0.58±0.38(Predicted)